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Introduction to PIM Kinases

The Proviral Integration site for Moloney murine leukemia virus (PIM) kinases are a family of
three highly homologous serine/threonine kinases (PIM-1, PIM-2, and PIM-3) that play a crucial
role in regulating cell cycle progression, apoptosis, and cellular metabolism.[1][2] Unlike many
other kinases, PIM kinases are constitutively active upon expression and their activity is
primarily regulated at the transcriptional and protein stability levels.[3] Their expression is
induced by a variety of cytokine and growth factor signaling pathways, most notably the
JAK/STAT pathway.[1][4]

Overexpression of PIM kinases is a common feature in a wide range of hematological
malignancies and solid tumors, including prostate cancer, acute myeloid leukemia (AML), and
multiple myeloma, often correlating with poor prognosis.[2][5][6] This makes the PIM kinase
family an attractive target for cancer therapy.[7]

The PIM Kinase Signaling Pathway
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PIM kinases phosphorylate a broad range of downstream substrates, leading to the promotion
of cell survival and proliferation. Key signaling pathways influenced by PIM kinases are detailed
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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